N-(6-chloro-7-methyl-1,3-benzothiazol-2-yl)-N-methyl-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-(6-chloro-7-methyl-1,3-benzothiazol-2-yl)-N-methyl-2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H17ClN4O2S2/c1-11-4-6-13(7-5-11)18-23-24-20(27-18)28-10-16(26)25(3)19-22-15-9-8-14(21)12(2)17(15)29-19/h4-9H,10H2,1-3H3
• InChI Key: OWDYWPVCEMNHDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)N(C)C3=NC4=C(S3)C(=C(C=C4)Cl)C
• Molecular Formula: C20H17ClN4O2S2
• Molecular Weight: 445.0 g/mol

Description

The compound “N-(6-chloro-7-methyl-1,3-benzothiazol-2-yl)-N-methyl-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide” is a benzothiazole derivative. Benzothiazole derivatives have been highlighted for their synthetic developments and anti-tubercular activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives is achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a benzothiazole ring which is substituted with a methyl group and a chlorine atom. Additionally, it has an acetamide group attached to the benzothiazole ring, which is further substituted with a methyl group and a thio-oxadiazole ring.

Safety and Hazards

While specific safety and hazard data for this compound is not available, general precautions include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

The future directions for this compound could involve further studies on its biological activity, potential applications, and the development of new synthetic methods for its preparation.